2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide

• IUPAC Name: 2-(3,5-dimethyl-4-nitropyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide
• InChI: InChI=1S/C13H14N4O4/c1-8-13(17(20)21)9(2)16(15-8)7-12(19)14-10-4-3-5-11(18)6-10/h3-6,18H,7H2,1-2H3,(H,14,19)
• InChI Key: XLADKHBPWDMSJZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC(=O)NC2=CC(=CC=C2)O)C)[N+](=O)[O-]
• Molecular Formula: C13H14N4O4
• Molecular Weight: 290.27 g/mol

Description

2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide is a synthetic organic compound that features a pyrazole ring substituted with nitro and methyl groups, and an acetamide moiety linked to a hydroxyphenyl group. Compounds with such structures are often studied for their potential biological activities and applications in various fields of science and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide typically involves the following steps:

Formation of the Pyrazole Ring: This can be achieved by the reaction of a suitable 1,3-diketone with hydrazine or its derivatives under acidic or basic conditions.

Acetamide Formation: The acetamide moiety can be introduced by reacting the pyrazole derivative with acetic anhydride or acetyl chloride.

Coupling with Hydroxyphenyl Group: The final step involves coupling the acetamide derivative with a hydroxyphenyl compound, possibly through a nucleophilic substitution reaction.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to ensure high yield, purity, and cost-effectiveness. This may include the use of catalysts, controlled reaction environments, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The nitro group can undergo reduction to form amino derivatives.

Reduction: The compound can be reduced using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The hydroxy group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide.

Reduction: Hydrogen gas with palladium on carbon or lithium aluminum hydride.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products

Amino Derivatives: From the reduction of the nitro group.

Substituted Phenyl Derivatives: From nucleophilic substitution reactions.

Scientific Research Applications

2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide may have applications in:

Chemistry: As an intermediate in the synthesis of other complex molecules.

Biology: Potential use in studying enzyme interactions or as a ligand in biochemical assays.

Medicine: Possible therapeutic applications due to its structural similarity to bioactive compounds.

Industry: Use in the development of new materials or as a precursor in chemical manufacturing.

Mechanism of Action

The mechanism of action would depend on the specific biological or chemical context in which the compound is used. Generally, it could interact with molecular targets such as enzymes, receptors, or nucleic acids, influencing biochemical pathways and cellular processes.

Comparison with Similar Compounds

Similar Compounds

2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide: Lacks the nitro group.

2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)acetamide: Lacks the hydroxyphenyl group.

Uniqueness

The presence of both the nitro group and the hydroxyphenyl group in 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)-N-(3-hydroxyphenyl)acetamide may confer unique chemical reactivity and biological activity, distinguishing it from similar compounds.